![molecular formula C18H19ClN2O3 B267074 4-{[(4-chlorophenoxy)acetyl]amino}-N-propylbenzamide](/img/structure/B267074.png)
4-{[(4-chlorophenoxy)acetyl]amino}-N-propylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-{[(4-chlorophenoxy)acetyl]amino}-N-propylbenzamide, also known as CPPB, is a synthetic compound that has been extensively studied for its potential applications in scientific research. CPPB belongs to a class of compounds known as benzamides, which have been shown to have a range of pharmacological properties, including analgesic, anti-inflammatory, and anxiolytic effects. In
Mechanism of Action
The exact mechanism of action of 4-{[(4-chlorophenoxy)acetyl]amino}-N-propylbenzamide is not fully understood, but it is thought to act as a selective antagonist of the nociceptin/orphanin FQ peptide receptor (NOP receptor). The NOP receptor is a G-protein coupled receptor that is involved in the regulation of pain, anxiety, and stress. By blocking the activity of this receptor, this compound may be able to reduce pain and anxiety.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In animal models, this compound has been shown to reduce pain and inflammation, as well as to have anxiolytic effects. This compound has also been shown to have an effect on the cardiovascular system, reducing blood pressure and heart rate. In addition, this compound has been shown to have an effect on the immune system, reducing the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-{[(4-chlorophenoxy)acetyl]amino}-N-propylbenzamide in lab experiments is its selectivity for the NOP receptor. This allows researchers to study the effects of blocking this receptor without affecting other systems in the body. However, one limitation of using this compound is its relatively short half-life, which can make it difficult to study its long-term effects.
Future Directions
There are several future directions for research on 4-{[(4-chlorophenoxy)acetyl]amino}-N-propylbenzamide. One area of interest is in the development of more potent and selective NOP receptor antagonists. Another area of research is in the study of the long-term effects of this compound, particularly in the areas of pain management and anxiety. Finally, there is interest in exploring the potential use of this compound in the treatment of other conditions, such as inflammation and cardiovascular disease.
Conclusion:
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential applications in scientific research. Its selectivity for the NOP receptor makes it a valuable tool for studying the effects of blocking this receptor, particularly in the areas of pain management and anxiety. While there are limitations to its use, such as its short half-life, there are several future directions for research that hold promise for the development of new therapies based on this compound.
Synthesis Methods
4-{[(4-chlorophenoxy)acetyl]amino}-N-propylbenzamide can be synthesized using a variety of methods, including the reaction of 4-chlorophenol with propionyl chloride to form 4-chlorophenylpropanoic acid, which is then reacted with propylamine to form the corresponding amide. This intermediate is then reacted with 4-chlorophenoxyacetyl chloride to form this compound. Other methods include the use of N-propyl-4-chlorophenylcarbamate as a starting material, which is then reacted with 4-chlorophenoxyacetic acid to form this compound.
Scientific Research Applications
4-{[(4-chlorophenoxy)acetyl]amino}-N-propylbenzamide has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is in the field of pain management, where this compound has been shown to have analgesic effects in animal models. This compound has also been studied for its potential use in the treatment of anxiety and depression, as well as in the treatment of inflammation.
properties
Molecular Formula |
C18H19ClN2O3 |
---|---|
Molecular Weight |
346.8 g/mol |
IUPAC Name |
4-[[2-(4-chlorophenoxy)acetyl]amino]-N-propylbenzamide |
InChI |
InChI=1S/C18H19ClN2O3/c1-2-11-20-18(23)13-3-7-15(8-4-13)21-17(22)12-24-16-9-5-14(19)6-10-16/h3-10H,2,11-12H2,1H3,(H,20,23)(H,21,22) |
InChI Key |
NGORCZOQGPCUHW-UHFFFAOYSA-N |
SMILES |
CCCNC(=O)C1=CC=C(C=C1)NC(=O)COC2=CC=C(C=C2)Cl |
Canonical SMILES |
CCCNC(=O)C1=CC=C(C=C1)NC(=O)COC2=CC=C(C=C2)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.